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Compound of Interest

Compound Name: NSC114792

Cat. No.: B14095878 Get Quote

Technical Support Center: NSC114792
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the long-term stability of the small molecule

inhibitor NSC114792 in Dimethyl Sulfoxide (DMSO) and guidance on its use in experimental

settings.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for NSC114792 in DMSO?

A1: To ensure the long-term stability of NSC114792, stock solutions in anhydrous DMSO

should be stored at -20°C or -80°C in small, tightly sealed aliquots to minimize freeze-thaw

cycles and exposure to moisture and light.[1] While general studies on small molecules in

DMSO suggest that many compounds are stable for extended periods at 4°C, lower

temperatures are recommended for long-term preservation of potency.[2]

Q2: How many freeze-thaw cycles can a DMSO stock solution of NSC114792 tolerate?

A2: While specific data for NSC114792 is unavailable, general studies on diverse compound

libraries have shown no significant loss of compound for many small molecules after as many

as 11 freeze-thaw cycles.[3][4] However, to maintain the highest integrity of the compound, it is

best practice to prepare small-volume aliquots to avoid repeated freezing and thawing.

Q3: Does the water content in DMSO affect the stability of NSC114792?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b14095878?utm_src=pdf-interest
https://www.benchchem.com/product/b14095878?utm_src=pdf-body
https://www.benchchem.com/product/b14095878?utm_src=pdf-body
https://www.benchchem.com/product/b14095878?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/20149240/
https://pubmed.ncbi.nlm.nih.gov/18838435/
https://www.benchchem.com/product/b14095878?utm_src=pdf-body
https://www.benchchem.com/product/b14095878?utm_src=pdf-body
https://chemprosquare.idrblab.net/data/target/details/LDTP14005
https://pubmed.ncbi.nlm.nih.gov/27758891/
https://www.benchchem.com/product/b14095878?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14095878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: Increased water content in DMSO can promote the degradation of susceptible compounds.

[3][4] Therefore, it is crucial to use anhydrous DMSO for the preparation of stock solutions. One

study demonstrated that 85% of compounds in a test library were stable in a DMSO/water

(90/10) mixture for up to two years at 4°C, but using anhydrous DMSO is a better general

practice to ensure stability.[2]

Q4: What is the known mechanism of action for NSC114792?

A4: NSC114792 is a selective inhibitor of Janus kinase 3 (JAK3).[1] It directly blocks the

catalytic activity of JAK3, which in turn inhibits the downstream signaling cascade, including the

activation of Signal Transducer and Activator of Transcription 5 (STAT5).[1] This compound has

been shown to selectively induce apoptosis in cancer cells that have persistently active JAK3.

[1]
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Issue Possible Cause Recommended Solution

Inconsistent experimental

results

Degradation of NSC114792

due to improper storage.

Prepare fresh aliquots from a

powder stock. Ensure storage

at -20°C or -80°C in tightly

sealed vials. Use anhydrous

DMSO.

Repeated freeze-thaw cycles.
Prepare and use single-use

aliquots.

Low or no observable activity
Loss of compound due to

precipitation.

Visually inspect the solution

before use. If precipitated,

gently warm and vortex to

redissolve. If precipitation

persists, prepare a fresh

dilution.

Incorrect final concentration in

media.

Ensure the final DMSO

concentration in cell culture

media is generally below 0.5%

to avoid cytotoxicity and

solubility issues.[5]

Off-target effects observed
Non-specific activity of the

compound.

While NSC114792 is a

selective JAK3 inhibitor, it's

crucial to include appropriate

controls, such as testing its

effect on cell lines that do not

rely on the JAK3 pathway.

DMSO concentration is too

high.

Perform a DMSO vehicle

control to assess its effect on

the experimental system. Keep

the final DMSO concentration

as low as possible.[5]

Quantitative Data Summary
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While specific long-term stability data for NSC114792 is not publicly available, the following

table summarizes general findings from studies on the stability of small molecule libraries in

DMSO.

Storage Condition Observation Reference

Storage Temperature

Most compounds are stable for

15 weeks at 40°C in an

accelerated stability study.

[3][4]

85% of compounds were

stable in DMSO with 10%

water for 2 years at 4°C.

[2]

Freeze/Thaw Cycles

No significant compound loss

was observed for a diverse set

of compounds after 11

freeze/thaw cycles.

[3][4]

Water Content

Increased water content in

DMSO can lead to the

degradation of susceptible

compounds.

[3][4]

Container Material

No significant difference in

compound recovery was found

between glass and

polypropylene containers over

5 months at room temperature.

[3][4]

Experimental Protocols
Protocol 1: Assessment of NSC114792 Stability in DMSO
This protocol outlines a general method to evaluate the stability of NSC114792 in DMSO over

time.

Preparation of Stock Solution: Dissolve NSC114792 in anhydrous DMSO to a final

concentration of 10 mM. Prepare multiple small aliquots in amber, tightly sealed vials to

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b14095878?utm_src=pdf-body
https://chemprosquare.idrblab.net/data/target/details/LDTP14005
https://pubmed.ncbi.nlm.nih.gov/27758891/
https://pubmed.ncbi.nlm.nih.gov/18838435/
https://chemprosquare.idrblab.net/data/target/details/LDTP14005
https://pubmed.ncbi.nlm.nih.gov/27758891/
https://chemprosquare.idrblab.net/data/target/details/LDTP14005
https://pubmed.ncbi.nlm.nih.gov/27758891/
https://chemprosquare.idrblab.net/data/target/details/LDTP14005
https://pubmed.ncbi.nlm.nih.gov/27758891/
https://www.benchchem.com/product/b14095878?utm_src=pdf-body
https://www.benchchem.com/product/b14095878?utm_src=pdf-body
https://www.benchchem.com/product/b14095878?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14095878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


minimize exposure to light and moisture.[1]

Storage Conditions: Store aliquots under different conditions to be tested (e.g., -80°C, -20°C,

4°C, and room temperature).

Time Points: Designate specific time points for analysis (e.g., 0, 1 week, 1 month, 3 months,

6 months, 1 year).

Sample Analysis: At each time point, retrieve an aliquot from each storage condition. Analyze

the concentration and purity of NSC114792 using a suitable analytical method, such as

High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS)

detection.

Data Analysis: Compare the results to the time-zero sample to determine the percentage of

the compound remaining and identify any degradation products.
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Caption: NSC114792 inhibits JAK3, blocking STAT5 activation and inducing apoptosis.

Troubleshooting Workflow for Inconsistent Results
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Inconsistent Experimental Results
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Caption: A logical workflow for troubleshooting inconsistent experimental results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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